Cas no 1393732-45-0 (1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol)
1393732-45-0 structure
Product Name:1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol
CAS No:1393732-45-0
MF:C12H17NO2
MW:207.268883466721
CID:2133540
Update Time:2023-08-04
1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-3-(hydroxymethyl)pyrrolidin-3-ol
- AM97553
- 1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol
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- Inchi: 1S/C12H17NO2/c14-10-12(15)6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,14-15H,6-10H2
- InChI Key: IZODVNSTNGIBGK-UHFFFAOYSA-N
- SMILES: OC1(CO)CN(CC2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 204
- Topological Polar Surface Area: 43.7
1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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